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Compound of Interest

Compound Name: D(+)-Galactosamine hydrochloride

Cat. No.: B2539262 Get Quote

For researchers and professionals in drug development, the quality and consistency of

chemical reagents are paramount to achieving reliable and reproducible experimental

outcomes. D(+)-Galactosamine hydrochloride is a critical reagent, widely used as a specific

hepatotoxic agent to induce experimental liver injury in animal models, thereby facilitating the

study of liver disease and the development of hepatoprotective therapies.[1][2][3][4] This guide

provides a comparative analysis of prominent suppliers of D(+)-Galactosamine
hydrochloride, focusing on key quality parameters, and offers standardized experimental

protocols for its evaluation and use.

Supplier Comparison
The selection of a D(+)-Galactosamine hydrochloride supplier should be based on a careful

evaluation of product specifications, available quality control data, and the specific

requirements of the intended research application. Below is a summary of product

specifications from several major suppliers. It is important to note that while most suppliers

provide a certificate of analysis with purchase, comprehensive head-to-head comparative

studies are not readily available in the public domain. Researchers are encouraged to perform

their own incoming quality control checks.
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Supplier
Product
Number
(Example)

Purity
Specificatio
n

Analytical
Method

Form
Storage
Temperatur
e

Sigma-

Aldrich

(Merck)

G0500 ≥99% HPLC
White to off-

white powder

Room

Temperature

Cayman

Chemical
22981 ≥98% Not specified

Crystalline

solid
-20°C

MP

Biomedicals
02101691 ≥99% Not specified

White

crystalline

powder

Room

Temperature

FUJIFILM

Wako
046-29871 Not specified Not specified

White

crystals or

crystalline

powder

2-10°C

Tokyo

Chemical

Industry (TCI)

G0002 >98.0% HPLC

White to

almost white

crystalline

powder

Room

Temperature

GoldBio G-100 Not specified Not specified

White

crystalline

powder

-20°C

Note: This table is compiled from publicly available information and may not reflect all product

offerings. Purity and analytical methods may vary by lot. Researchers should always consult

the lot-specific certificate of analysis.

Key Quality Control Experiments
To ensure the quality and suitability of D(+)-Galactosamine hydrochloride for experimental

use, several key analytical tests should be considered.
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Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is a fundamental technique for assessing the purity of D(+)-Galactosamine
hydrochloride and detecting the presence of related impurities, such as D(+)-Glucosamine

hydrochloride.

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector or a Refractive Index

(RI) detector.

Column: A suitable column for carbohydrate analysis, such as an amino-propyl bonded silica

column.

Mobile Phase: A mixture of acetonitrile and water (e.g., 75:25 v/v) is commonly used. The

exact ratio may need optimization based on the column and system.

Flow Rate: Typically around 1.0 mL/min.

Detection: UV detection at a low wavelength (e.g., 195 nm) or RI detection.

Sample Preparation: Accurately weigh and dissolve the D(+)-Galactosamine hydrochloride
in the mobile phase to a known concentration (e.g., 1 mg/mL).

Procedure: Inject a known volume of the sample solution into the HPLC system. The purity is

determined by calculating the area of the main peak relative to the total area of all peaks. A

certified reference standard should be used for comparison.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
¹H NMR spectroscopy is a powerful tool for confirming the chemical structure and identity of

D(+)-Galactosamine hydrochloride.

Experimental Protocol:
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated water (D₂O) is a suitable solvent.

Sample Preparation: Dissolve a small amount of the sample (typically 5-10 mg) in

approximately 0.6-0.7 mL of D₂O.

Procedure: Acquire the ¹H NMR spectrum. The resulting spectrum should be compared to a

reference spectrum or known chemical shifts for D(+)-Galactosamine hydrochloride to

confirm its identity.

In Vivo Application: Induction of Acute Liver Injury
A primary application of D(+)-Galactosamine hydrochloride is in combination with

lipopolysaccharide (LPS) to induce a model of acute liver failure in rodents.[5]

Experimental Protocol (for mice):

Animal Model: Use an appropriate strain of mice (e.g., C57BL/6), ensuring ethical approval

and adherence to animal welfare guidelines.

Reagent Preparation:

Prepare a solution of D(+)-Galactosamine hydrochloride in sterile phosphate-buffered

saline (PBS) at a concentration of, for example, 20 mg/mL.

Prepare a solution of LPS in sterile PBS at a concentration of, for example, 10 µg/mL.

Administration: Administer D(+)-Galactosamine hydrochloride (e.g., 700 mg/kg) and a low

dose of LPS (e.g., 10 µg/kg) via intraperitoneal (i.p.) injection.

Monitoring: Monitor the animals for signs of morbidity.

Endpoint: At a predetermined time point (e.g., 6-8 hours post-injection), euthanize the

animals and collect blood and liver tissue for analysis (e.g., serum alanine aminotransferase

(ALT) and aspartate aminotransferase (AST) levels, and liver histology).
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Visualizing Key Processes
To aid in the understanding of the experimental workflows and biological mechanisms, the

following diagrams are provided.
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Click to download full resolution via product page

Caption: Workflow for evaluating and selecting a D(+)-Galactosamine hydrochloride supplier.
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Caption: Simplified signaling pathway of D-Galactosamine-induced liver cell injury.
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Supplier Selection Criteria

Product Quality Logistics & Support Cost-Effectiveness

Ideal Supplier

High Purity (≥99%) Lot-to-Lot Consistency Comprehensive CoA Stock Availability Reliable Delivery Technical Support Competitive Pricing Bulk Discounts

Click to download full resolution via product page

Caption: Key criteria for the selection of a chemical supplier for research.

In conclusion, while many reputable suppliers offer D(+)-Galactosamine hydrochloride, the

ultimate choice should be guided by a combination of the supplier's provided specifications, in-

house quality control testing, and the specific demands of the research application. By

implementing rigorous evaluation protocols, researchers can ensure the procurement of high-

quality reagents, which is a critical step towards achieving robust and reproducible scientific

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b2539262#a-comparative-study-of-
different-suppliers-of-d-galactosamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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